Cas no 142-19-8 (Allyl heptanoate)

• Product Name: Allyl heptanoate
• CAS No: 142-19-8
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• MDL: MFCD00038341
• CID: 36489
• PubChem ID: 24900807
• Update Time: 2025-10-19

Allyl heptanoate Chemical and Physical Properties

Names and Identifiers

• Allyl heptanoate
• ALLYL ENANTHATE
• ALLYL HEPTOATE
• ALLYL HEPTYLATE
• FEMA 2031
• HEPTANOIC ACID ALLYL ESTER
• Allyl n-heptanoate
• Allylester kyseliny enanthove
• Heptanoic acid, 2-propenyl ester
• Allyl-n-heptoate
• Allylheptanoat
• ALLYLHEPTAT
• ALLYL HEPTOATE, NATURAL
• Prop-2-enyl heptanoate
• Enanthic acid allyl ester
• 2-PROPENYL HEPTANOATE
• ally heptanoate
• Heptanoicacid, 2-propenyl ester (9CI)
• Heptanoic acid, allyl ester (6CI,7CI,8CI)
• NSC 20969
• Allylheptylate
• Prop-2-en-1-yl heptanoate
• HEPTANOIC ACID, ALLYL ESTER
• Heptanoic acid, 2-propen-1-yl ester
• Allyl heptanoate (natural)
• FEMA No. 2031
• Allylester kyseliny enanthove [Czech]
• AU4CYG9V68
• EC 205-
• Allyl heptanoate,99%

• MDL： MFCD00038341
• Inchi： 1S/C10H18O2/c1-3-5-6-7-8-10(11)12-9-4-2/h4H,2-3,5-9H2,1H3
• InChI Key： SJWKGDGUQTWDRV-UHFFFAOYSA-N
• SMILES： CCCCCCC(OCC=C)=O
• BRN： 8544440

Computed Properties

• Exact Mass: 170.13100
• Monoisotopic Mass: 170.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2

Experimental Properties

• Color/Form: Colorless to light yellow liquid with fruit flavor.
• Density: 0.882
• Melting Point: -66°C(lit.)
• Boiling Point: 89°C/12mmHg(lit.)
• Flash Point: 99 ºC
• Refractive Index: 1.4275-1.4295
• Water Partition Coefficient: Insoluble
• PSA: 26.30000
• LogP: 2.68600
• Solubility: Soluble in most organic solvents.
• FEMA: 2031

Allyl heptanoate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302,H312
• Warning Statement： P280
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： R20/21/22
• Safety Instruction： S36/37
• RTECS：MJ1750000
• Hazardous Material Identification：
• Packing Group：III
• Risk Phrases：R20/21/22
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Keep away from sources of ignition. Store in a cool, dry place. Store in tightly closed containers.
• Safety Term：S36/37
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Natural Products and Extracts Flavors and Fragrances

Additional information on Allyl heptanoate

Comprehensive Guide to Allyl Heptanoate (CAS No. 142-19-8): Properties, Applications, and Industry Trends

Allyl heptanoate (CAS No. 142-19-8), also known as allyl enanthate, is a versatile ester compound widely recognized for its fruity, pineapple-like aroma. This organic chemical belongs to the family of flavor and fragrance esters, making it a critical ingredient in food, beverage, and cosmetic formulations. With the rising demand for natural and synthetic flavor enhancers, allyl heptanoate has garnered significant attention in industries seeking sustainable and cost-effective alternatives.

The molecular structure of allyl heptanoate combines an allyl group with heptanoic acid, resulting in its distinct olfactory profile. Its chemical formula, C₁₀H₁₈O₂, and molecular weight of 170.25 g/mol make it a lightweight yet potent additive. Recent trends in the flavor industry highlight a growing preference for esters like allyl heptanoate due to their stability and compatibility with other ingredients. Consumers searching for "natural fruit flavor additives" or "synthetic fragrance compounds" often encounter this compound as a top recommendation.

One of the most notable applications of allyl heptanoate is in the food and beverage sector, where it serves as a key component in artificial fruit flavors. Its ability to mimic tropical fruits like pineapple and apricot aligns with the booming demand for exotic flavors in snacks, candies, and soft drinks. Additionally, the cosmetics industry leverages its sweet, fruity notes in perfumes, lotions, and soaps. Searches for "best esters for fragrance formulation" or "food-grade flavor enhancers" frequently highlight allyl heptanoate as a preferred choice.

From a regulatory standpoint, allyl heptanoate is generally recognized as safe (GRAS) by the FDA and approved for use in food products by the European Food Safety Authority (EFSA). This compliance with international safety standards has further boosted its adoption. Industry professionals often inquire about "CAS 142-19-8 safety data" or "allyl heptanoate regulatory status", reflecting its widespread use and the need for transparent information.

Innovations in green chemistry have also impacted the production of allyl heptanoate. Manufacturers are increasingly adopting eco-friendly synthesis methods to reduce environmental footprints. Queries like "sustainable ester production" or "biodegradable flavor compounds" underscore the shift toward environmentally conscious practices. This aligns with global trends emphasizing sustainability in chemical manufacturing.

In conclusion, Allyl heptanoate (CAS No. 142-19-8) remains a cornerstone in the flavor and fragrance industries due to its unique properties and adaptability. Whether you're a formulator seeking "high-impact fruit flavors" or a researcher exploring "ester applications in cosmetics", this compound offers unparalleled versatility. As consumer preferences evolve, allyl heptanoate continues to meet the demand for innovative and sustainable solutions.